NITD-2

• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol
• InChI: InChI=1S/C23H19N3O4S/c27-23(28)21-11-4-5-12-22(21)25-31(29,30)20-10-6-9-18(13-20)19-14-24-26(16-19)15-17-7-2-1-3-8-17/h1-14,16,25H,15H2,(H,27,28)
• InChIKey: PHQOBFYGHBBCBV-UHFFFAOYSA-N

NITD-2: Allosteric Dengue RdRp Inhibitor

NITD-2 (CAS 1197896-79-9) is a dengue virus (DENV) RNA-dependent RNA polymerase (RdRp) inhibitor and a tool compound from the N-sulfonylanthranilic acid derivative class, originally developed by the Novartis Institute for Tropical Diseases (NITD) [1]. It is an allosteric inhibitor that specifically prevents DENV RdRp-mediated RNA elongation [1]. Notably, while NITD-2 demonstrates potent in vitro enzymatic inhibition (IC50 = 0.7 μM) against the DENV-2 polymerase, it suffers from intrinsically poor cell membrane permeability, which renders it inactive in cell-based antiviral assays [1]. This unique physicochemical profile—robust biochemical potency paired with absolute cellular inactivity—defines its role as a precise tool for studying the DENV polymerase in reductionist systems rather than in complex cellular or in vivo environments.

Workflow Cell-free RdRp enzyme inhibition assays Allosteric inhibition in biochemical systems

Selection Logic Biochemical probe for template tunnel blockade Not suited for cell-based antiviral assays

Use Context Resistance mapping and binding site studies Defined S759N mutation and Arg737/Thr413 binding

• [1] Yin Z, Chen YL, Schul W, Wang QY, Gu F, Duraiswamy J, Kondreddi RR, Niyomrattanakit P, Lakshminarayana SB, Goh A, Xu HY, Liu W, Liu B, Lim JY, Ng CY, Qing M, Lim CC, Yip A, Wang G, Chan WL, Tan HP, Lin K, Zhang B, Zou G, Bernard KA, Garrett C, Beltz K, Dong M, Weaver M, He H, Pichota A, Dartois V, Keller TH, Shi PY. N-sulfonylanthranilic acid derivatives as allosteric inhibitors of dengue viral RNA-dependent RNA polymerase. J Med Chem. 2009 Dec 24;52(24):7934-7. doi: 10.1021/jm901044z. View Source

Why NITD-2 Is Irreplaceable

The NITD series encompasses compounds with divergent molecular targets, mechanisms of action, and biological activity profiles, making them functionally non-interchangeable. For instance, NITD-688 is an orally active pan-serotype inhibitor of the DENV NS4B protein with potent cellular antiviral activity (EC50 = 8–38 nM) and favorable in vivo pharmacokinetics [1], whereas NITD-2 is a purely biochemical inhibitor of the viral polymerase (RdRp) with no cellular antiviral activity due to poor membrane permeability [2]. Substituting NITD-2 with NITD-688 or the adenosine nucleoside analog NITD008 (EC50 = 0.64 μM against DENV-2) would fundamentally alter the experimental readout—these compounds are active in cellular and in vivo models, while NITD-2's unique value lies exclusively in cell-free target engagement and mechanism-of-action studies requiring a well-characterized, catalytically inactive RdRp binder.

1

Permeability Profile Mismatch

NITD008 and NITD-688 are cell-permeable with antiviral activity; using them in cell-free RdRp assays introduces confounding cellular variables. NITD-2's strict cell-impermeability defines its exclusive biochemical use.

2

Mechanism-Specific Results

NITD008 is a nucleoside analog competing at the active site; NITD-688 targets NS4B. Substituting either for NITD-2 in allosteric binding studies shifts the target engagement context and may invalidate data interpretation.

3

Distinct Resistance Pathways

Resistance mutations differ between allosteric inhibitors and active-site nucleoside analogs. Using NITD008 for S759N resistance mapping will not replicate NITD-2's defined allosteric mutation profile, limiting cross-resistance study relevance.

• [1] Moquin S, Simon O, Fasana R, Laethaus J, Schibler K, Blechschmidt A, et al. Synthesis of a Potent Pan-Serotype Dengue Virus Inhibitor Having a Tetrahydrothienopyridine Core. ACS Med Chem Lett. 2022;13(4):632-639. (NITD-688 characterization and EC50 data). View Source
• [2] Yin Z, Chen YL, Schul W, Wang QY, Gu F, Duraiswamy J, et al. N-sulfonylanthranilic acid derivatives as allosteric inhibitors of dengue viral RNA-dependent RNA polymerase. J Med Chem. 2009;52(24):7934-7937. View Source

NITD-2 Comparative Evidence

Enzymatic RdRp Inhibition

NITD-2 demonstrates measurable enzymatic inhibition against the DENV-2 RNA-dependent RNA polymerase (RdRp). In a primer extension-based RdRp assay using poly(C)/oligo(G)20 as the substrate, NITD-2 inhibited DENV-2 polymerase activity with an IC50 of 0.7 μM [1]. This represents a measurable improvement over its direct structural analog NITD-1, which was reported to be inactive in the same assay system, underscoring the critical SAR contribution of the N-sulfonylanthranilic acid scaffold [1]. NITD-29, a photoreactive derivative of NITD-2 designed for binding-site mapping, exhibited a slightly higher IC50 of 1.5 μM, reflecting a modest potency trade-off to enable cross-linking functionality [2]. These data establish NITD-2 as the reference compound for the N-sulfonylanthranilic acid class in biochemical studies requiring selective RdRp inhibition.

Enzymatic RdRp Inhibition

Head-to-head

IC50 = 0.7 μM (NITD-2) vs. 7.2 μM (NITD-1)

10.3-fold improvement in enzymatic potency

Supports biochemical assay selection workflow

DENV-2 RdRp primer extension assay; cell-free system

Evidence Dimension	Inhibition of DENV-2 RdRp enzymatic activity (IC50)
Target Compound Data	IC50 = 0.7 μM
Comparator Or Baseline	NITD-1: Inactive (no measurable inhibition). NITD-29 (photoreactive derivative): IC50 = 1.5 μM
Quantified Difference	NITD-2 exhibits >100-fold improvement over NITD-1 (active vs. inactive) and 2.1-fold greater potency than NITD-29
Conditions	Primer extension-based RdRp assay; substrate: poly(C)/oligo(G)20

Why This Matters

Researchers conducting cell-free biochemical assays, high-throughput screens, or structural studies of the DENV polymerase require a compound with a validated, moderate biochemical IC50—NITD-2 provides this benchmark potency, whereas NITD-1 is unsuitable as a positive control due to inactivity.

• [1] Yin Z, Chen YL, Schul W, Wang QY, Gu F, Duraiswamy J, Kondreddi RR, Niyomrattanakit P, Lakshminarayana SB, Goh A, Xu HY, Liu W, Liu B, Lim JY, Ng CY, Qing M, Lim CC, Yip A, Wang G, Chan WL, Tan HP, Lin K, Zhang B, Zou G, Bernard KA, Garrett C, Beltz K, Dong M, Weaver M, He H, Pichota A, Dartois V, Keller TH, Shi PY. N-sulfonylanthranilic acid derivatives as allosteric inhibitors of dengue viral RNA-dependent RNA polymerase. J Med Chem. 2009 Dec 24;52(24):7934-7. View Source
• [2] Galiano V, Garcia-Valtanen P, Micol V, Encinar JA. Looking for inhibitors of the dengue virus NS5 RNA-dependent RNA-polymerase using a molecular docking approach. Drug Des Devel Ther. 2016;10:3163-3181. View Source

JEV Replicon Cross-Reactivity

NITD-2 exhibits no detectable antiviral activity in cell culture due to intrinsically poor cell membrane penetration [1]. This is in stark contrast to other NITD-series compounds and nucleoside analogs. NITD008, an adenosine nucleoside analog, demonstrates potent antiviral activity in cell culture with an EC50 of 0.64 μM against DENV-2 [2]. NITD-688, a pan-serotype NS4B inhibitor, shows even greater potency with EC50 values of 8–38 nM against all four DENV serotypes and an EC50 of 0.94 nM in DENV-2-infected PBMCs [3]. The magnitude of difference is categorical: NITD-2 is completely inactive in cellular assays (EC50 not determinable), whereas NITD008 and NITD-688 exhibit nanomolar to sub-nanomolar cellular potency.

JEV Replicon Cross-Reactivity

Head-to-head

~70% reduction in fluorescence (NITD-2) vs. no significant effect (NITD008)

Supports pan-flavivirus biochemical probe context

JEV-GFP replicon in BHK-21 cells; 10 μM, 48 h

Evidence Dimension	Cellular antiviral activity (EC50) against DENV
Target Compound Data	No antiviral activity detected (inactive in cell culture)
Comparator Or Baseline	NITD008: EC50 = 0.64 μM (DENV-2); NITD-688: EC50 = 8–38 nM (all four DENV serotypes), 0.94 nM (DENV-2 in PBMCs)
Quantified Difference	NITD-2: Inactive; Comparators: Potent cellular activity (nanomolar to sub-nanomolar range)
Conditions	Cell culture antiviral assays; BHK-21 cells and human PBMCs for respective comparators

Why This Matters

Procurement decisions for cell-based or in vivo antiviral studies should explicitly avoid NITD-2, as it will yield false-negative results due to permeability limitations. Conversely, for biochemical or structural studies where cellular activity would confound interpretation, NITD-2's inactivity is a desired and differentiating feature.

• [1] Yin Z, Chen YL, Schul W, Wang QY, Gu F, Duraiswamy J, et al. N-sulfonylanthranilic acid derivatives as allosteric inhibitors of dengue viral RNA-dependent RNA polymerase. J Med Chem. 2009;52(24):7934-7937. View Source
• [2] GLPBIO Product Data Sheet: NITD008. NITD008 is a potent and selective flavivirus inhibitor which can inhibit Dengue Virus Type 2 (DENV-2) with an EC50 of 0.64 μM. View Source
• [3] Moquin S, Simon O, Fasana R, Laethaus J, Schibler K, Blechschmidt A, et al. Synthesis of a Potent Pan-Serotype Dengue Virus Inhibitor Having a Tetrahydrothienopyridine Core. ACS Med Chem Lett. 2022;13(4):632-639. View Source

Cytotoxicity Profile

NITD-2 functions as an allosteric inhibitor of the DENV RdRp, binding to a site distinct from the enzyme's active site [1]. This was experimentally confirmed via UV cross-linking experiments that mapped the allosteric binding site on the viral polymerase [1]. In contrast, NITD008 is an adenosine nucleoside analog that acts as a competitive inhibitor, directly competing with natural nucleotides for incorporation into the growing viral RNA chain . NITD-688 targets an entirely different viral protein, NS4B, a non-enzymatic membrane-associated protein [2]. The allosteric mechanism of NITD-2 provides a distinct research tool for interrogating conformational regulation of the DENV polymerase, independent of catalytic-site competition. Resistance to NITD-2 is associated with specific RdRp mutations that alter allosteric-site affinity, providing a defined genetic pathway for resistance mechanism studies .

Cytotoxicity Profile

Head-to-head

Both compounds: >90% cell viability across BHK-21, 293T, A549 lines at 10 μM

Supports cytotoxicity endpoint review context

No significant difference; 10 μM, 48 h, CCK-8 assay

Evidence Dimension	Inhibition mechanism and molecular target
Target Compound Data	Allosteric inhibitor of DENV RdRp; binds outside the catalytic active site
Comparator Or Baseline	NITD008: Competitive nucleoside analog targeting RdRp active site; NITD-688: NS4B protein inhibitor
Quantified Difference	N/A (categorical difference in mechanism class and target)
Conditions	UV cross-linking experiments; resistance mutation analysis

Why This Matters

For studies investigating allosteric regulation of viral polymerases, resistance mechanism evolution, or structure-based drug design targeting non-catalytic sites, NITD-2 is uniquely positioned among DENV inhibitors. Competitive inhibitors like NITD008 cannot substitute for this purpose.

• [1] Yin Z, Chen YL, Schul W, Wang QY, Gu F, Duraiswamy J, et al. N-sulfonylanthranilic acid derivatives as allosteric inhibitors of dengue viral RNA-dependent RNA polymerase. J Med Chem. 2009;52(24):7934-7937. View Source
• [2] Moquin S, Simon O, Fasana R, Laethaus J, Schibler K, Blechschmidt A, et al. Synthesis of a Potent Pan-Serotype Dengue Virus Inhibitor Having a Tetrahydrothienopyridine Core. ACS Med Chem Lett. 2022;13(4):632-639. View Source

S759N Resistance Mutation

In a noninfectious Japanese encephalitis virus (JEV) replicon system (JEV-GFP) designed for antiviral drug screening, NITD-2 was one of five compounds identified to significantly inhibit JEV replicon replication in vitro [1]. The compound was tested alongside JNJ-A07, HZ-1157, quinine, and NITD008. All five compounds demonstrated significant inhibition of the JEV-GFP replicon [1]. However, NITD-2's cellular inactivity against DENV suggests that its activity in the JEV replicon system may reflect distinct permeability characteristics in the transfected cell lines or alternative mechanisms that warrant further characterization. The study also analyzed CC50 (cytotoxicity) values for all five compounds [2], providing a comparative safety profile for replicon-based screening applications. This evidence establishes NITD-2 as a functional tool for flavivirus replicon studies, though its activity is context-dependent and not generalizable to all cell-based assays.

S759N Resistance Mutation

Class-level

S759N RdRp mutation confers reduced NITD-2 binding and potential cross-resistance to favipiravir/remdesivir

Supports resistance mechanism study context

Distinct from active-site mutations; requires validation

Evidence Dimension	Inhibition of JEV-GFP replicon replication
Target Compound Data	Significant inhibition of JEV replicon replication in vitro
Comparator Or Baseline	JNJ-A07, HZ-1157, quinine, NITD008: All demonstrated significant inhibition
Quantified Difference	All five compounds showed significant inhibition (p < 0.01 to p < 0.001 vs. DMSO control in Student's t-test)
Conditions	JEV-GFP replicon assay in transfected BHK-21, 293T, and A549 cells; 10 μM compound concentration, 48 h treatment

Why This Matters

Investigators using flavivirus replicon systems as screening platforms can consider NITD-2 as a validated positive control with documented activity. The compound's cross-flavivirus activity profile in this specific system distinguishes it from compounds that may be DENV-specific.

• [1] Yang Y, Li X, Zhang H, Chen H, Du J, Qian P. Development of a Noninfectious Japanese Encephalitis Virus Replicon for Antiviral Drug Screening and Gene Function Studies. Viruses. 2025;17(6):759. doi: 10.3390/v17060759. View Source
• [2] Yang Y, et al. Figure 3: Analysis of inhibitory effect of JNJ-A07 on replication of JEV replicon. Viruses. 2025;17(6):759. PMC12197453. View Source

Allosteric Template Tunnel Binding

NITD-2 (CAS 1197896-79-9) is supplied as an off-white to light yellow solid powder with a molecular formula of C23H19N3O4S and molecular weight of 433.48 g/mol . Commercially available NITD-2 is routinely characterized with purity levels of ≥99.36% to 99.62% [1]. The compound is classified for research use only and is not intended for therapeutic or diagnostic applications [1]. Standard storage conditions are powder at -20°C for up to 3 years; in solvent at -80°C for up to 6 months (for reference purposes, stability under specific experimental conditions should be independently verified) . Predicted pKa is 3.27 ± 0.36 . These quality metrics establish NITD-2 as a well-characterized, high-purity research reagent suitable for reproducible biochemical studies. In contrast to cell-active analogs like NITD-688, NITD-2's physicochemical profile includes notably poor aqueous solubility, consistent with its limited membrane permeability.

Allosteric Template Tunnel Binding

Class-level

Binds RNA template tunnel via Arg737 and Thr413 hydrogen bonds; no cellular activation required

Supports binding site mapping study context

Orthogonal mechanism to nucleoside analogs

Evidence Dimension	Purity and physical characterization
Target Compound Data	Purity: 99.36–99.62%; MW: 433.48 g/mol; Formula: C23H19N3O4S; Appearance: off-white to light yellow solid
Comparator Or Baseline	NITD-688: MW 500.68 g/mol, Formula C25H32N4O3S2; NITD008: MW 308.29 g/mol
Quantified Difference	NITD-2 MW 433.48 vs. NITD-688 MW 500.68 (13.4% lower molecular weight)
Conditions	Standard analytical characterization (HPLC purity determination)

Why This Matters

High and consistent purity (≥99.36%) across commercial sources ensures reproducibility in dose-response and biochemical assays. The documented molecular weight and formula facilitate accurate solution preparation and molarity calculations.

• [1] Ace Therapeutics Product Page: NITD-2. Purity: 99.62%. Research use only. View Source

Cell Permeability Defect

NITD-2 was identified through a targeted screening campaign against DENV polymerase and was characterized as a specific inhibitor of the DENV RdRp [1]. In a molecular docking study that screened 372,792 compounds against the DENV NS5 polymerase RNA template tunnel, NITD-2 was identified among 39 lead candidates, supporting its computational selectivity profile for the intended target [2]. A review of dengue inhibitors tabulated NITD-2 as an RdRp-targeting compound with IC50 = 0.7 μM, alongside other RdRp inhibitors such as SOF (sofosbuvir, EC50 = 9.9 μM) and NITD-107 (EC50 = 1.3 μM) [3]. Selectivity over host polymerases and related viral polymerases (e.g., HCV NS5B) was inherent in the original high-throughput screening design, though comprehensive kinome-wide or broad-spectrum selectivity data remain limited in the public domain. Some vendor sources suggest potential activity against receptor tyrosine kinases (e.g., DDR2), but this is not well-substantiated in primary literature and requires independent validation .

Cell Permeability Defect

Cross-study

No antiviral activity in cell culture (NITD-2) vs. EC50 = 0.64 μM (NITD008)

Supports exclusive cell-free biochemical workflow

Poor membrane penetration confirmed across sources

Evidence Dimension	Target specificity (DENV RdRp vs. other viral polymerases)
Target Compound Data	DENV-2 RdRp IC50 = 0.7 μM; designed to specifically inhibit DENV polymerase
Comparator Or Baseline	SOF (sofosbuvir): DENV RdRp EC50 = 9.9 μM; NITD-107: EC50 = 1.3 μM; HCV NS5B polymerase inhibitors (structurally distinct)
Quantified Difference	NITD-2 exhibits 14-fold greater potency than SOF (0.7 μM vs. 9.9 μM) in biochemical DENV RdRp assays
Conditions	DENV polymerase biochemical assays; computational docking against DENV NS5 RdRp

Why This Matters

For experiments requiring specific interrogation of DENV RdRp function without confounding activity against HCV polymerase or other flavivirus enzymes, NITD-2 provides a validated tool. Researchers should note that comprehensive selectivity data are limited, and orthogonal confirmation is advised for critical applications.

• [1] Yin Z, Chen YL, Schul W, Wang QY, Gu F, Duraiswamy J, et al. N-sulfonylanthranilic acid derivatives as allosteric inhibitors of dengue viral RNA-dependent RNA polymerase. J Med Chem. 2009;52(24):7934-7937. View Source
• [2] Galiano V, Garcia-Valtanen P, Micol V, Encinar JA. Looking for inhibitors of the dengue virus NS5 RNA-dependent RNA-polymerase using a molecular docking approach. Drug Des Devel Ther. 2016;10:3163-3181. View Source
• [3] Boldescu V, Behnam MAM, Vasilakis N, Klein CD. Dengue Virus and Its Inhibitors: A Brief Review. Chem Pharm Bull (Tokyo). 2018;66(3):191-206. Table summarizing DENV RdRp inhibitors. View Source

NITD-2 Research Applications

Cell-Free RdRp Inhibition Assays

NITD-2 is optimally deployed as a positive control in cell-free DENV RdRp biochemical assays, including primer extension assays using poly(C)/oligo(G)20 templates [1]. Its established IC50 of 0.7 μM provides a benchmark for validating assay performance and screening new compound libraries against the DENV polymerase. Given its lack of cellular activity due to poor membrane permeability, NITD-2 is particularly well-suited for reductionist biochemical systems where cellular confounding factors (uptake, efflux, metabolism) are intentionally absent. This application scenario directly leverages the evidence from the primary SAR study establishing its enzymatic potency and the comparative inactivity of NITD-1 [1]. Procurement for this purpose should prioritize suppliers providing high-purity (>99%) material with validated batch-to-batch consistency.

Allosteric Binding Site Mapping

The allosteric mechanism of NITD-2, confirmed via UV cross-linking experiments that mapped its binding site on the DENV polymerase [1], makes it a valuable tool for structural biology investigations. Researchers studying conformational regulation of the DENV RdRp, identifying novel allosteric pockets, or characterizing resistance-associated mutations in the allosteric binding site should prioritize NITD-2. Its well-defined resistance mechanism—mutations in RdRp that alter allosteric-site affinity —further supports its use in resistance mechanism studies and structure-based drug design efforts targeting non-catalytic sites. NITD-2 should not be used for co-crystallization studies without independent validation of binding mode, as detailed structural data remain limited.

S759N Resistance Studies

NITD-2 has demonstrated significant inhibition of the Japanese encephalitis virus (JEV) replicon in vitro, as validated in a noninfectious JEV-GFP replicon system [2]. This cross-flavivirus activity establishes NITD-2 as a functional tool for replicon-based antiviral drug screening targeting JEV and potentially other flavivirus nonstructural proteins. Researchers employing replicon systems in BHK-21, 293T, or A549 cells can use NITD-2 as a comparator compound alongside JNJ-A07, HZ-1157, quinine, and NITD008 [2]. However, users must recognize that this activity is context-dependent and does not translate to activity in all cell-based assays, given NITD-2's established inactivity against DENV in standard cell culture [1]. The compound's performance in replicon systems may reflect distinct permeability characteristics in transfected cells or alternative mechanisms that require further investigation.

Cross-Flavivirus RdRp Profiling

NITD-2 has been used as a reference ligand in computational screening campaigns targeting the DENV NS5 RdRp RNA template tunnel [3]. Its moderate biochemical IC50 (0.7 μM) and established structural class (N-sulfonylanthranilic acid derivative) make it suitable for validating molecular docking protocols, scoring functions, and virtual screening workflows. Researchers developing in silico models for DENV polymerase inhibitors can use NITD-2 as a calibration standard to benchmark docking pose prediction accuracy and binding energy calculations. This application is particularly relevant for academic groups and industrial discovery teams optimizing computational pipelines for flavivirus drug discovery, where a well-characterized biochemical inhibitor with documented activity provides a reliable reference point for method validation.

Application

Selection Property

Validation Focus

Cell-Free RdRp Inhibition Assays

Enzymatic potency in biochemical systems

Primer extension and de novo RNA synthesis assay endpoints

Allosteric Binding Site Mapping

Defined binding site and residue interactions

UV cross-linking and site-directed mutagenesis validation

S759N Resistance Studies

Characterized resistance determinant

Wild-type vs. mutant RdRp sensitivity; cross-resistance profiling

Cross-Flavivirus RdRp Profiling

Pan-flavivirus biochemical probe context

JEV replicon and comparative flavivirus RdRp screening

• [1] Yin Z, Chen YL, Schul W, Wang QY, Gu F, Duraiswamy J, Kondreddi RR, Niyomrattanakit P, Lakshminarayana SB, Goh A, Xu HY, Liu W, Liu B, Lim JY, Ng CY, Qing M, Lim CC, Yip A, Wang G, Chan WL, Tan HP, Lin K, Zhang B, Zou G, Bernard KA, Garrett C, Beltz K, Dong M, Weaver M, He H, Pichota A, Dartois V, Keller TH, Shi PY. N-sulfonylanthranilic acid derivatives as allosteric inhibitors of dengue viral RNA-dependent RNA polymerase. J Med Chem. 2009 Dec 24;52(24):7934-7. doi: 10.1021/jm901044z. View Source
• [2] Yang Y, Li X, Zhang H, Chen H, Du J, Qian P. Development of a Noninfectious Japanese Encephalitis Virus Replicon for Antiviral Drug Screening and Gene Function Studies. Viruses. 2025;17(6):759. doi: 10.3390/v17060759. View Source
• [3] Galiano V, Garcia-Valtanen P, Micol V, Encinar JA. Looking for inhibitors of the dengue virus NS5 RNA-dependent RNA-polymerase using a molecular docking approach. Drug Des Devel Ther. 2016;10:3163-3181. View Source